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Compound of Interest

Compound Name: 5-Bromo-3-phenyl salicylic acid

Cat. No.: B1663761 Get Quote

Essential Safety and Handling Guide for 5-Bromo-3-
phenyl salicylic acid
This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 5-Bromo-3-phenyl salicylic acid.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Immediate Safety Protocols:

Before handling 5-Bromo-3-phenyl salicylic acid, ensure that a safety shower and eyewash

station are readily accessible. It is imperative to handle this compound within a certified

chemical fume hood to minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin, eye, and

respiratory exposure.
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

face shield

Essential for protecting eyes

from splashes. Standard safety

glasses do not provide

adequate protection.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves for any signs of

degradation or perforation

before use.[1][2] Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[1]

Body Protection Laboratory coat

A fully fastened lab coat

provides a barrier against

accidental spills.[1][3]

Respiratory Protection
Use in a well-ventilated area or

fume hood

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.[1][3][4]

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.[1][3]

Hazard Summary
5-Bromo-3-phenyl salicylic acid presents the following hazards as classified under the

Globally Harmonized System (GHS):
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Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if swallowed[4]

[5]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[4][5]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[4][5]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure your designated workspace within the chemical fume hood is clean and

uncluttered.

Assemble all necessary equipment and reagents before handling the compound.

Put on all required personal protective equipment as detailed in the table above.[1]

Handling:

When transferring the compound, do so carefully to avoid the generation of dust or

aerosols.[4]

Keep the container tightly sealed when not in use to prevent the release of any potential

vapors.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[4]

Cleanup:
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After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE.

Wash hands and any exposed skin thoroughly with soap and water.[4]

Disposal Plan: Managing 5-Bromo-3-phenyl salicylic
acid Waste
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance. As a halogenated organic compound, 5-Bromo-3-phenyl salicylic acid requires

specific disposal procedures.[3]

Waste Segregation: Do not mix 5-Bromo-3-phenyl salicylic acid waste with other waste

streams, especially non-halogenated waste.[6] It should be collected in a dedicated, properly

labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organic Waste," and the chemical name "5-Bromo-3-phenyl salicylic acid."

[3][6]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Disposal: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[3]

Never dispose of this chemical down the drain.[3]

Emergency Procedures
If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4]

If on Skin: Wash with plenty of soap and water.[4] Take off contaminated clothing and wash it

before reuse.[4]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[4]

If Swallowed: Rinse mouth.[4]

In all cases of exposure, seek immediate medical attention.

Preparation

Don PPE

Handling in Fume Hood
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Caption: Workflow for safely handling 5-Bromo-3-phenyl salicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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